1-(2-Ethyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one

• IUPAC Name: 1-(2-ethyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H15N3O/c1-3-11-13-7-9-8-15(12(16)4-2)6-5-10(9)14-11/h4,7H,2-3,5-6,8H2,1H3
• InChI Key: ATBTZTRHHLYHBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C2CN(CCC2=N1)C(=O)C=C
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

“1-(2-Ethyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one” is a pyrido[2,3-d]pyrimidine derivative. Pyrido[2,3-d]pyrimidines are an emerging scaffold in medicinal chemistry with a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of new pyrido[2,3-d]pyrimidine derivatives involves heating 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, under reflux with MeONa in BuOH. The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrido[2,3-d]pyrimidine derivatives include a cyclization process involving the acetyl methyl group and the amide carbonyl moiety. A Michael addition-type reaction has also been proposed, in which the exocyclic amino group of the amino-pyrimidine attacks the active CC double bond of enaminone.

Future Directions

The future directions for “1-(2-Ethyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one” and other pyrido[2,3-d]pyrimidines involve further exploration of their therapeutic potential. Scientists are working to design new selective, effective, and safe anticancer agents using this scaffold.